Cas no 1339624-07-5 (1-[(2-chloro-4-fluorophenyl)methyl]imidazole)

• Product Name: 1-[(2-chloro-4-fluorophenyl)methyl]imidazole
• CAS No: 1339624-07-5
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• MDL: MFCD16250215
• CID: 5159053
• Update Time: 2025-06-23

1-[(2-chloro-4-fluorophenyl)methyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluorobenzyl)imidazole
• 1-(2-Chloro-4-fluorobenzyl)-1H-imidazole
• 1-[(2-chloro-4-fluorophenyl)methyl]imidazole
• 1H-Imidazole, 1-[(2-chloro-4-fluorophenyl)methyl]-

• MDL： MFCD16250215
• Inchi： 1S/C10H8ClFN2/c11-10-5-9(12)2-1-8(10)6-14-4-3-13-7-14/h1-5,7H,6H2
• InChI Key： ZWPSUOUASQUPMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8

Additional information on 1-[(2-chloro-4-fluorophenyl)methyl]imidazole

Comprehensive Overview of 1-[(2-chloro-4-fluorophenyl)methyl]imidazole (CAS No. 1339624-07-5)

1-[(2-chloro-4-fluorophenyl)methyl]imidazole (CAS No. 1339624-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is characterized by its unique molecular structure, featuring a chloro-fluorophenyl moiety, which contributes to its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's CAS number 1339624-07-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its imidazole core is a well-known pharmacophore, often linked to antimicrobial and antifungal properties. Recent studies highlight its potential as a building block for designing novel therapeutics, aligning with the growing demand for small-molecule inhibitors in precision medicine. This aligns with trending searches like "imidazole-based drug development" and "fluorophenyl compounds in medicine," reflecting industry interest.

In agrochemical applications, 1-[(2-chloro-4-fluorophenyl)methyl]imidazole is investigated for its role in crop protection formulations. Its halogenated aromatic structure may contribute to pesticidal efficacy, addressing global concerns about sustainable agriculture. Queries such as "chloro-fluorophenyl compounds in agrochemistry" and "imidazole pesticides" underscore its relevance in this sector. The compound's stability under varying pH conditions further enhances its utility in formulation science.

Synthetic routes to CAS 1339624-07-5 often involve N-alkylation of imidazole with a 2-chloro-4-fluorobenzyl halide precursor, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with regulatory standards. This resonates with frequently searched terms like "synthesis of halogenated imidazoles" and "analytical validation of specialty chemicals."

From an environmental perspective, the biodegradability and ecotoxicology of 1-[(2-chloro-4-fluorophenyl)methyl]imidazole are under scrutiny, reflecting the broader shift toward green chemistry principles. Researchers are evaluating its persistence in soil and water systems, responding to public interest in "eco-friendly chemical alternatives." Such studies are critical for ensuring sustainable use in both medicinal and agricultural contexts.

In conclusion, 1-[(2-chloro-4-fluorophenyl)methyl]imidazole (CAS No. 1339624-07-5) represents a versatile compound with cross-disciplinary applications. Its structural features and functional groups make it a valuable candidate for innovation in life sciences and material chemistry. As research progresses, this compound may unlock new possibilities in targeted therapies and sustainable agrochemicals, addressing pressing challenges in human health and environmental stewardship.